Azepan-1-yl-(4-chloro-3-piperidin-1-ylsulfonylphenyl)methanone

• IUPAC Name: azepan-1-yl-(4-chloro-3-piperidin-1-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C18H25ClN2O3S/c19-16-9-8-15(18(22)20-10-4-1-2-5-11-20)14-17(16)25(23,24)21-12-6-3-7-13-21/h8-9,14H,1-7,10-13H2
• InChI Key: ZAQQHUKDQWXLGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)N3CCCCC3
• Molecular Formula: C18H25ClN2O3S
• Molecular Weight: 384.9 g/mol

Description

Azepan-1-yl-(4-chloro-3-piperidin-1-ylsulfonylphenyl)methanone is a complex organic compound with a unique structure that includes an azepane ring, a piperidine ring, and a sulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method is favored due to its mild reaction conditions and functional group tolerance.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The use of advanced purification techniques such as chromatography and crystallization is also common to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

Azepan-1-yl-(4-chloro-3-piperidin-1-ylsulfonylphenyl)methanone can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

Substitution: Nucleophiles like hydroxide ions (OH⁻), electrophiles like alkyl halides

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.

Scientific Research Applications

Azepan-1-yl-(4-chloro-3-piperidin-1-ylsulfonylphenyl)methanone has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the development of new compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs targeting specific pathways.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of Azepan-1-yl-(4-chloro-3-piperidin-1-ylsulfonylphenyl)methanone involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

1-Azepanyl(4-piperidinyl)methanone: Shares a similar core structure but lacks the sulfonyl group.

(4-methylpiperazin-1-yl)(1-phenyl-1H-pyrazol-4-yl)methanone: Contains a piperazine ring and a pyrazole ring, differing in its overall structure and functional groups.

Uniqueness

Azepan-1-yl-(4-chloro-3-piperidin-1-ylsulfonylphenyl)methanone is unique due to its combination of an azepane ring, a piperidine ring, and a sulfonyl group, which confer specific chemical and biological properties not found in similar compounds. This uniqueness makes it a valuable compound for various research and industrial applications.